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Compound of Interest

Compound Name: Biopol

Cat. No.: B1214716 Get Quote

An Objective Guide for Researchers and Drug Development Professionals

Biopol, a trade name for polyhydroxybutyrate (PHB), is a biodegradable thermoplastic with

significant potential in various applications, including medical devices and drug delivery

systems. However, its inherent brittleness often limits its use. To enhance its mechanical

properties, PHB is frequently blended with other polymers. This guide provides a statistical

analysis and comparison of the mechanical properties of various Biopol (PHB) blends,

supported by experimental data from peer-reviewed studies.

Data Summary of Mechanical Properties
The mechanical properties of Biopol blends are significantly influenced by the type of polymer

it is blended with and the respective weight ratios. The following tables summarize key

mechanical properties—Tensile Strength, Elongation at Break, and Young's Modulus—for

different PHB blends.

Table 1: Tensile Strength of Biopol (PHB) Blends
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Blend Composition Tensile Strength (MPa) Reference

Neat PHB 25 - 35 [1][2]

PHB/PLA (50/50) ~25.5 [3]

PHB/PLA (25/75) ~46 [3]

PHB/PCL (various ratios) 18 - 25.5 [3]

PHB/PP (75/25) Lower than neat PHB [2]

PHB/PP (50/50) Lower than neat PHB [2]

PHBV/ENRv-25 Increased vs neat PHBV [1]

Table 2: Elongation at Break of Biopol (PHB) Blends

Blend Composition Elongation at Break (%) Reference

Neat PHB 3 - 10 [1][2]

PHB with plasticizers 150 - 660 [1]

P4HB ~1000 [4]

PHB/PP (75/25) Increased vs neat PHB [2]

PHB/PP (50/50) Increased vs neat PHB [2]

Table 3: Young's Modulus of Biopol (PHB) Blends

Blend Composition Young's Modulus (GPa) Reference

Neat PHB 1.7 - 3 [1][2]

PHB with plasticizers 0.25 - 0.743 [1]

PLLA/OLLA-g-BC (5%) ~12% increase vs PLLA [1]

PHBV/OLLA-g-BC (5%) ~14% decrease vs PHBV [1]
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Experimental Protocols
The data presented in this guide are derived from standardized mechanical testing procedures.

The following are detailed methodologies for the key experiments cited.

Tensile Testing
Tensile properties, such as tensile strength, elongation at break, and Young's modulus, are

determined using a universal testing machine.

Standard: ASTM D882 or ASTM D638 are commonly followed standards for testing thin

plastic sheeting and plastics in general, respectively.[5]

Specimen Preparation: Dog-bone shaped specimens are prepared from the polymer blend

sheets, often through injection molding or compression molding.[6]

Procedure: The specimen is clamped into the grips of the universal testing machine. A tensile

force is applied at a constant crosshead speed (e.g., 5 mm/min) until the specimen fractures.

[6] The force and displacement are recorded throughout the test to generate a stress-strain

curve, from which the mechanical properties are calculated.[7]

Impact Testing
Impact strength, a measure of a material's toughness, is often evaluated using the Izod or

Charpy impact tests.

Standard: ASTM D256 is the standard test method for determining the Izod pendulum impact

resistance of plastics.[8]

Specimen Preparation: Notched rectangular bar specimens are prepared from the polymer

blends.

Procedure: The notched specimen is held in a cantilevered beam position. A pendulum

striker of a specified weight is released from a fixed height, impacting the notched side of the

specimen. The energy absorbed by the specimen to fracture is measured, providing the

impact strength.[8]
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Flexural Testing
Flexural properties, including flexural strength and flexural modulus, are determined by a three-

point bending test.

Standard: ASTM D790 is a common standard for determining the flexural properties of

unreinforced and reinforced plastics.[8]

Specimen Preparation: Rectangular bar specimens are prepared from the polymer blends.

Procedure: The specimen is supported on two points, and a load is applied to the center of

the specimen at a specified rate. The load and deflection are recorded until the specimen

fractures or yields.[7]

Visualizations
Logical Relationship: Blending PHB to Improve
Mechanical Properties
The following diagram illustrates the logical workflow of how blending PHB with other polymers

or additives aims to overcome its inherent brittleness and enhance its mechanical properties for

various applications.
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Problem: Inherent Properties of Neat PHB

Solution: Polymer Blending & Modification

Desired Outcome: Enhanced Mechanical Properties

Application Areas

Neat Biopol (PHB)

High Crystallinity & Brittleness

Blending with other polymers
(e.g., PLA, PCL, PP) Addition of Plasticizers

Increased Flexibility
(Higher Elongation at Break)

Improved Toughness
(Higher Impact Strength)

Tailored Stiffness
(Modified Young's Modulus)

PackagingMedical Devices Drug Delivery
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Calculated Properties

Start: Biopol Blend Preparation

Melt Blending
(e.g., Twin-Screw Extruder)

Specimen Preparation
(e.g., Injection Molding)

ASTM D638 Type V

Tensile Testing
(Universal Testing Machine)

ASTM D882 / D638

Data Acquisition
(Stress-Strain Curve)

Data Analysis

Tensile Strength (MPa) Elongation at Break (%) Young's Modulus (GPa)

End: Report Mechanical Properties

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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